Cas no 1249489-23-3 ((1-methyl-1H-pyrazol-5-yl)methanesulfonamide)

• Product Name: (1-methyl-1H-pyrazol-5-yl)methanesulfonamide
• CAS No: 1249489-23-3
• MF: C₅H₉N₃O₂S
• MW: 175.208859205246
• MDL: MFCD16671898
• CID: 5243085
• PubChem ID: 62086174
• Update Time: 2026-03-08

(1-methyl-1H-pyrazol-5-yl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

• (1-methyl-1H-pyrazol-5-yl)methanesulfonamide
• 1H-Pyrazole-5-methanesulfonamide, 1-methyl-

• MDL： MFCD16671898
• Inchi： 1S/C5H9N3O2S/c1-8-5(2-3-7-8)4-11(6,9)10/h2-3H,4H2,1H3,(H2,6,9,10)
• InChI Key： XVQYIZNUAXAZQY-UHFFFAOYSA-N
• SMILES： S(CC1=CC=NN1C)(N)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 220
• XLogP3: -1.2
• Topological Polar Surface Area: 86.4

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides